Cas no 22095-98-3 ([4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate)

• Product Name: [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate
• CAS No: 22095-98-3
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 912205
• PubChem ID: 323908
• Update Time: 2025-11-01

[4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate
• NSC-287082
• A852588
• FPXWISWMBLVKOD-UHFFFAOYSA-N
• 1,4-Phenylene bis(4-aminobenzoate)
• MFCD00991409
• 4-(4-AMINOBENZOYLOXY)PHENYL 4-AMINOBENZOATE
• DTXSID50314669
• G71980
• B6311
• SCHEMBL107649
• NSC287082
• [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate (ABHQ)
• 22095-98-3

• Inchi： 1S/C20H16N2O4/c21-15-5-1-13(2-6-15)19(23)25-17-9-11-18(12-10-17)26-20(24)14-3-7-16(22)8-4-14/h1-12H,21-22H2
• InChI Key： FPXWISWMBLVKOD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N)=O)C1C=CC(=CC=1)OC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 348.11108
• Monoisotopic Mass: 348.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate

Recent Advances in the Study of [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate (CAS: 22095-98-3)

In recent years, the compound [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate (CAS: 22095-98-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biomedical applications.

One of the key areas of interest is the role of [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate in drug delivery systems. Recent research published in the Journal of Medicinal Chemistry highlights its ability to enhance the bioavailability of poorly soluble drugs. The study demonstrated that this compound can act as a solubilizing agent, improving the pharmacokinetic profiles of several anticancer drugs. The findings suggest that it could be a valuable component in formulating next-generation drug delivery systems.

Another significant development is the exploration of its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate exhibits potent inhibitory effects on key inflammatory mediators, such as COX-2 and TNF-α. These results indicate its potential as a lead compound for developing novel anti-inflammatory agents, particularly for chronic inflammatory conditions like rheumatoid arthritis.

In addition to its therapeutic potential, advancements have been made in the synthetic methodologies for [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate. A recent paper in Organic Process Research & Development described a green chemistry approach to its synthesis, utilizing catalytic methods that reduce environmental impact. This innovation not only improves the scalability of production but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising findings, challenges remain in the clinical translation of [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate. Issues such as long-term toxicity and formulation stability need to be addressed in future studies. However, the current body of research underscores its versatility and potential across multiple domains in biomedicine.

In conclusion, [4-(4-aminobenzoyl)oxyphenyl] 4-aminobenzoate (CAS: 22095-98-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Its applications in drug delivery, anti-inflammatory therapy, and sustainable synthesis highlight its multifaceted potential. Continued research and development efforts are expected to further unlock its therapeutic and industrial value, making it a key player in the advancement of modern medicine.